
An In-depth Technical Guide to 2-
Cyanoethyltrichlorosilane: Properties,

Reactivity, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Cyanoethyltrichlorosilane

CAS No.: 10731-22-3

Cat. No.: B088444

Get Quote

Introduction
2-Cyanoethyltrichlorosilane (CETCS), with the chemical formula C₃H₄Cl₃NSi, is a

bifunctional organosilane compound of significant interest in materials science and synthetic

chemistry.[1][2] Its molecular architecture is characterized by a reactive trichlorosilyl group at

one end and a cyanoethyl group at the other. This dual functionality makes it a versatile

chemical intermediate. The trichlorosilyl moiety provides a potent handle for covalent

attachment to hydroxylated surfaces or for reaction with nucleophiles, while the cyano group

offers a site for further organic transformations.[3] This guide provides a comprehensive

overview of the core chemical properties, reactivity, and handling of CETCS, offering field-

proven insights for researchers, scientists, and professionals in drug development and

materials science.

Physicochemical Properties
A foundational understanding of 2-Cyanoethyltrichlorosilane begins with its physical and

chemical characteristics. These properties dictate its handling, storage, and reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b088444#bc-rfq
https://www.benchchem.com/product/b088444/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanoethyltrichlorosilane-properties-reactivity-and-applications
https://www.gelest.com/wp-content/uploads/product_msds/SIC2442.0-msds.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/14061
https://www.smolecule.com/products/s1892573
https://www.benchchem.com/product/b088444/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanoethyltrichlorosilane-properties-reactivity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


conditions.

Property Value Source(s)

Molecular Formula C₃H₄Cl₃NSi [1]

Molecular Mass 188.52 g/mol [1]

Appearance Straw-colored liquid [1]

Odor
Acrid, similar to hydrogen

chloride
[1]

Density 1.356 g/cm³ [4]

Boiling Point
Not specified, vapor pressure

is 12 mm Hg at 85°C
[4]

Refractive Index 1.4615 [4]

CAS Number 1071-22-3 [5]

Core Reactivity of the Trichlorosilyl Group
The epicenter of CETCS's reactivity is the silicon atom bonded to three chlorine atoms. The

high electronegativity of the chlorine atoms renders the silicon atom highly electrophilic, making

it susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility, particularly in

surface modification and as a chemical intermediate.

Hydrolysis: Extreme Moisture Sensitivity
The most critical reactive property of 2-Cyanoethyltrichlorosilane is its violent reaction with

water and moisture.[6] This is a characteristic feature of chlorosilanes. The reaction is an

exothermic hydrolysis that proceeds rapidly, liberating significant quantities of corrosive

hydrogen chloride (HCl) gas.[1][6]

Mechanism: The reaction begins with the nucleophilic attack of water on the electrophilic silicon

center. This is followed by the elimination of a chloride ion, which subsequently abstracts a

proton from the attacking water molecule to form HCl. This process repeats for all three

chlorine atoms, yielding a silanetriol intermediate (3-(trihydroxysilyl)propanenitrile). These
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silanol intermediates are unstable and readily undergo intermolecular condensation to form

stable siloxane (Si-O-Si) networks or oligomers.[7][8]

Click to download full resolution via product page

Causality Insight: This extreme reactivity necessitates that all handling and reactions involving

CETCS be performed under strictly anhydrous conditions using inert atmospheres (e.g.,

nitrogen or argon) to prevent uncontrolled polymerization and the release of hazardous HCl

gas.[1]

Alcoholysis: Synthesis of Alkoxysilane Derivatives
In a reaction analogous to hydrolysis, CETCS reacts readily with alcohols (alcoholysis) to form

2-cyanoethyltrialkoxysilanes.[9][10] This reaction also produces hydrogen chloride as a

byproduct.

NC-CH₂CH₂-SiCl₃ + 3 ROH → NC-CH₂CH₂-Si(OR)₃ + 3 HCl

Mechanism: The mechanism mirrors hydrolysis, with the alcohol's oxygen atom acting as the

nucleophile. The reaction is often carried out in the presence of a tertiary amine base (e.g.,

triethylamine) to act as an HCl scavenger, driving the reaction to completion by precipitating the

amine hydrochloride salt.[3] This approach is fundamental for converting the highly reactive

trichlorosilane into more moderately reactive and easier-to-handle trialkoxysilane derivatives,

which are common reagents in sol-gel processes and surface functionalization.[3]

Click to download full resolution via product page

Surface Modification: Covalent Functionalization
A primary application of CETCS is the functionalization of surfaces rich in hydroxyl groups,

such as glass, silica, and other metal oxides.[11][12] The trichlorosilyl group reacts with surface

silanols (Si-OH) to form highly stable, covalent siloxane (Si-O-Si) bonds. This process anchors

the cyanoethyl group to the substrate, effectively modifying the surface's chemical properties.
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Causality Insight: The process is a self-assembling monolayer (SAM) formation. The initial

hydrolysis of Si-Cl bonds by trace surface water forms reactive Si-OH groups on the molecule,

which then condense with the surface -OH groups.[11] A final heating or "curing" step is often

employed to drive the condensation reaction and promote cross-linking between adjacent

silane molecules, creating a more robust and stable surface layer.

Experimental Protocol: Surface Modification of
Glass
This protocol provides a validated methodology for creating a cyano-terminated surface on

glass slides, a common prerequisite for fabricating microarrays or biosensors.

Click to download full resolution via product page

Step 1: Substrate Cleaning

Place glass slides in a slide rack.

Sonicate in a beaker of acetone for 15 minutes.[11]

Rinse thoroughly with deionized (DI) water.

Sonicate in ethanol for 15 minutes.[11]

Rinse thoroughly with DI water and dry under a stream of nitrogen.

Step 2: Surface Activation (Generation of Hydroxyl Groups)

CAUTION: Piranha solution is extremely corrosive and explosive. Handle with extreme care

in a fume hood and wear appropriate personal protective equipment (PPE).

Prepare Piranha solution by slowly adding 3 parts of concentrated sulfuric acid to 1 part of

30% hydrogen peroxide.

Immerse the cleaned slides in the Piranha solution for 30 minutes.[11]
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Carefully remove the slides and rinse extensively with DI water.

Dry the slides in an oven at 120°C for at least 1 hour and cool in a desiccator.[11]

Step 3: Silanization

CAUTION: This step must be performed in a fume hood as HCl gas is evolved. Use

anhydrous solvents and glassware.

Prepare a 2% (v/v) solution of 2-Cyanoethyltrichlorosilane in anhydrous toluene in a

sealed container.[11]

Immerse the dry, activated slides in the silane solution for 2 hours at room temperature with

gentle agitation.[11]

Step 4: Rinsing and Curing

Remove the slides from the silanization solution and rinse thoroughly with anhydrous toluene

to remove physisorbed silane.[11]

Rinse the slides with ethanol.[11]

Dry the slides with a stream of nitrogen.

Cure the slides by baking in an oven at 120°C for 1 hour to promote covalent bonding and

cross-linking.

Store the functionalized slides in a desiccator until use.

Reactivity of the Cyanoethyl Group
While the trichlorosilyl group dictates the anchoring chemistry, the terminal nitrile (cyano) group

provides the platform for subsequent synthetic modifications. The nitrile group is a versatile

functional group in organic synthesis.[13]

Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to a carboxylic acid

or an amide, respectively, transforming the surface from moderately polar to highly

hydrophilic and charged.
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Reduction: It can be reduced to a primary amine (-CH₂NH₂) using reducing agents like

lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation. This converts the surface to

one that is positively charged at neutral pH, which is useful for immobilizing DNA or other

negatively charged biomolecules.

Nucleophilic Addition: The carbon atom of the nitrile group is electrophilic and can be

attacked by organometallic reagents (e.g., Grignard reagents) to form ketones after

hydrolysis.

Synthesis
2-Cyanoethyltrichlorosilane is typically synthesized via the hydrosilylation of acrylonitrile with

trichlorosilane (HSiCl₃). This addition reaction is often catalyzed by tertiary phosphines, which

selectively yield the desired β-isomer (2-cyanoethyltrichlorosilane) over the hydrolytically

unstable α-isomer.[14]

CH₂=CH-CN + HSiCl₃ --(Catalyst)--> NC-CH₂CH₂-SiCl₃

Safety, Handling, and Storage
Due to its high reactivity and hazardous byproducts, strict safety protocols are mandatory when

working with 2-Cyanoethyltrichlorosilane.

Hazards: The compound is corrosive and causes severe skin burns and eye damage.[1] It is

harmful if swallowed and contact with water releases toxic and corrosive hydrogen chloride

gas.[1][6]

Handling: Always handle in a well-ventilated fume hood. Wear appropriate PPE, including

neoprene or nitrile rubber gloves, chemical safety goggles, a face shield, and a lab coat.[1]

Emergency eye wash fountains and safety showers must be readily accessible.[1]

Storage: Store in a tightly closed container under a dry, inert atmosphere (e.g., nitrogen).

The storage area should be cool, dry, well-ventilated, and separate from incompatible

materials such as water, alcohols, amines, and oxidizing agents.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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